2-(Ethylamino)-5-[(1,2,4a,5-tetramethyl-1,2,3,4,4a,7,8,8a-octahydronaphthalen-1-yl)methyl]cyclohexa-2,5-diene-1,4-dione

• CAS No.: 102580-79-0
• Molecular Formula: C23H33NO2
• Molecular Weight: 355.5 g/mol
• IUPAC Name: 2-[(1,2,4a,5-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-yl)methyl]-5-(ethylamino)cyclohexa-2,5-diene-1,4-dione
• InChI: InChI=1S/C23H33NO2/c1-6-24-18-13-19(25)17(12-20(18)26)14-23(5)16(3)10-11-22(4)15(2)8-7-9-21(22)23/h8,12-13,16,21,24H,6-7,9-11,14H2,1-5H3
• InChI Key: QJHJRWBTIGJOAV-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=CC(=O)C(=CC1=O)CC2(C(CCC3(C2CCC=C3C)C)C)C

Description

2-(Ethylamino)-5-[(1,2,4a,5-tetramethyl-1,2,3,4,4a,7,8,8a-octahydronaphthalen-1-yl)methyl]cyclohexa-2,5-diene-1,4-dione is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound features a unique structure that includes an ethylamino group, a tetramethyl-octahydronaphthalene moiety, and a cyclohexa-diene-quinone core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Ethylamino)-5-[(1,2,4a,5-tetramethyl-1,2,3,4,4a,7,8,8a-octahydronaphthalen-1-yl)methyl]cyclohexa-2,5-diene-1,4-dione typically involves multiple steps:

Formation of the Tetramethyl-Octahydronaphthalene Moiety: This step involves the cyclization of appropriate precursors under acidic or basic conditions.

Attachment of the Ethylamino Group: This can be achieved through nucleophilic substitution reactions using ethylamine.

Formation of the Cyclohexa-Diene-Quinone Core: This step involves the oxidation of a suitable precursor to form the quinone structure.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of catalysts, controlled reaction conditions, and purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The quinone core can undergo further oxidation